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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzoyl chloride

Cat. No.: B1308196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Fluoro-2-methylbenzoyl chloride (CAS No. 21900-43-6), a key intermediate in the synthesis

of pharmaceuticals and other fine chemicals.[1] Due to its reactive acyl chloride group and the

presence of fluorine, this compound is of significant interest in medicinal chemistry for the

development of novel bioactive molecules.[2]

Core Physical and Chemical Properties
4-Fluoro-2-methylbenzoyl chloride is a fluorinated acid chloride.[1] It presents as a clear

liquid under standard conditions.[3] Like other lower acyl chlorides, it is expected to be a

colorless liquid with a pungent odor, and it reacts with water, indicating it is not soluble and

cannot form an aqueous solution.[4]

Quantitative Data Summary
Comprehensive experimental data for 4-Fluoro-2-methylbenzoyl chloride is not widely

published. The available data is summarized below.
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Property Value Source(s)

CAS Number 21900-43-6 [1][3]

Molecular Formula C₈H₆ClFO [1][3]

Molecular Weight 172.58 g/mol [1][3]

Physical Appearance Clear liquid [3]

Density 1.265 g/cm³ [5]

Boiling Point Data not available

Melting Point Data not available

Refractive Index Data not available

Purity ≥98% (Commercially available) [3]

Comparative Data of Isomers and Related Compounds
For context and estimation purposes, the physical properties of closely related isomers and

analogs are presented below. These values highlight the expected range for the title

compound.
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Compound CAS Number
Density (g/mL
at 25°C)

Boiling Point
(°C / mmHg)

Refractive
Index (n20/D)

4-Fluoro-3-

methylbenzoyl

chloride

455-84-5 1.215 129-133 / 17 1.5320

2-Fluoro-6-

methylbenzoyl

chloride

535961-78-5 ~1.3 204.9 / 760
Data not

available

4-Fluorobenzoyl

chloride
403-43-0 1.342 82 / 20 1.532

4-Fluoro-2-

(trifluoromethyl)b

enzoyl chloride

189807-21-4 1.495 157 / 760 1.468

Sources:[2][6][7]

Experimental Protocols
Synthesis of 4-Fluoro-2-methylbenzoyl chloride
The primary route for synthesizing 4-Fluoro-2-methylbenzoyl chloride is via the chlorination

of its corresponding carboxylic acid, 4-fluoro-2-methylbenzoic acid. The most common and

effective chlorinating agent for this transformation is thionyl chloride (SOCl₂), often with a

catalytic amount of N,N-dimethylformamide (DMF).[8][9]

Reaction: 4-fluoro-2-methylbenzoic acid + SOCl₂ → 4-Fluoro-2-methylbenzoyl chloride +

SO₂ (g) + HCl (g)

Detailed Protocol:

Apparatus Setup: A three-necked, round-bottomed flask is equipped with a reflux condenser,

a magnetic stirrer, and a gas outlet connected to a scrubber (containing a sodium hydroxide

solution to neutralize the HCl and SO₂ byproducts). All glassware must be thoroughly dried

to prevent hydrolysis of the acyl chloride.[10] The system is kept under an inert atmosphere

(e.g., nitrogen or argon).
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Charging the Flask: The flask is charged with 4-fluoro-2-methylbenzoic acid (1.0 equivalent).

Addition of Reagent: An excess of thionyl chloride (SOCl₂, typically 2.0-3.0 equivalents) is

added to the flask.[10] A catalytic amount of N,N-dimethylformamide (DMF, ~0.1 equivalents)

can be added to accelerate the reaction.[9]

Reaction Conditions: The reaction mixture is heated to reflux (the boiling point of thionyl

chloride is 76 °C) and stirred vigorously.[10] The progress of the reaction can be monitored

by observing the cessation of gas evolution (HCl and SO₂). The reaction is typically run for 2-

4 hours.[9]

Work-up and Isolation:

After the reaction is complete, the mixture is cooled to room temperature.

The excess thionyl chloride is carefully removed by distillation under reduced pressure

(vacuum).[10]

To ensure complete removal, a high-boiling-point inert solvent like toluene may be added

and subsequently evaporated under vacuum.[9]

Purification: The resulting crude 4-Fluoro-2-methylbenzoyl chloride, obtained as an oil, is

then purified by fractional distillation under high vacuum to yield the final product. The purity

can be assessed by GC-MS or NMR spectroscopy.

Logical and Workflow Diagrams
The following diagram illustrates the experimental workflow for the synthesis of 4-Fluoro-2-
methylbenzoyl chloride from its carboxylic acid precursor.
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Synthesis Workflow: 4-Fluoro-2-methylbenzoyl chloride

1. Reaction Setup 2. Synthesis 3. Isolation & Purification 4. Final Product

Dry three-necked flask
under N2 atmosphere.
Add magnetic stirrer.

Charge with:
- 4-Fluoro-2-methylbenzoic acid

- Thionyl Chloride (excess)
- DMF (catalytic)

Charge
Flask Heat to reflux (~80°C)

with stirring for 2-4h.
Vent gas to scrubber.

Initiate
Reaction Cool to RT.

Remove excess SOCl2
via vacuum distillation.

Reaction
Complete Purify crude product by

fractional vacuum distillation.

Crude
Product 4-Fluoro-2-methylbenzoyl

chloride (Clear Liquid)

Pure
Product

Characterize via:
- NMR

- GC-MS
- IR Spectroscopy

QC
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Caption: Workflow for the synthesis of 4-Fluoro-2-methylbenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1308196#4-fluoro-2-methylbenzoyl-chloride-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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